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Compound of Interest

Compound Name: 6-Fluorescein Phosphoramidite

Cat. No.: B607415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on 6-carboxyfluorescein (6-FAM)

phosphoramidite, a fundamental reagent for the fluorescent labeling of oligonucleotides. This

document details its chemical and physical properties, provides comprehensive experimental

protocols for its use in solid-phase oligonucleotide synthesis, and illustrates key workflows and

mechanisms through detailed diagrams.

Core Properties of 6-FAM Phosphoramidite
6-Carboxyfluorescein, commonly known as 6-FAM, is the most widely used fluorescent dye for

labeling oligonucleotides.[1] Its phosphoramidite derivative allows for its direct incorporation

into a growing oligonucleotide chain during automated solid-phase synthesis.[2][3] The single

isomer 6-FAM is preferred for its defined structure, ensuring consistency in labeling.[4][5]

Chemical and Physical Data
The key quantitative data for 6-FAM phosphoramidite are summarized in the tables below,

providing a quick reference for experimental planning.
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Chemical Properties Value Reference

Molecular Formula C46H58N3O10P [6][7]

Molecular Weight 843.94 g/mol [6][7]

CAS Number 204697-37-0 [5][6][7]

Appearance White or clear crystals/foam [6][8]

Solubility

Good solubility in acetonitrile

and Dichloromethane (DCM).

Insoluble in water.

[8][9]

Purity (HPLC) > 95% [6][8][10]

Spectroscopic Properties Value Reference

Absorption Maximum (λmax) ~494 nm [6][8][11]

Emission Maximum (λem) ~517-520 nm [1][2][9][12]

Molar Extinction Coefficient 75,000 M⁻¹cm⁻¹ [8]

Fluorescence Quantum Yield 0.9 [8]

Recommended Quenchers BHQ-1, DABCYL, DDQ-1 [1][9][13]

Applications in Research and Development
6-FAM labeled oligonucleotides are indispensable tools in molecular biology and diagnostics.[2]

Key applications include:

Quantitative PCR (qPCR): 6-FAM is commonly used as the reporter dye in probe-based

qPCR assays like TaqMan probes, Molecular Beacons, and Scorpion primers.[1][2]

DNA Sequencing: It serves as a fluorescent label for primers in Sanger sequencing.[1]

Fluorescence In Situ Hybridization (FISH): FAM-labeled probes are used to detect specific

DNA sequences in chromosomes.[14][15]
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Genetic Analysis: Applications include Amplified Fragment Length Polymorphism (AFLP) and

microsatellite analysis.[1]

Molecular Interaction Studies: Used in electrophoretic mobility shift assays (EMSA) to study

protein-RNA interactions.[16]

Cell Imaging: FAM-labeled oligonucleotides can be used to visualize gene expression and

intracellular molecular dynamics.[2]

Experimental Protocols
The following sections provide detailed methodologies for the incorporation of 6-FAM

phosphoramidite into synthetic oligonucleotides.

Oligonucleotide Synthesis Workflow
The synthesis of a 6-FAM labeled oligonucleotide follows the standard phosphoramidite

chemistry cycle on an automated DNA synthesizer.[2][3] The 6-FAM phosphoramidite is

typically added at the 5'-terminus of the oligonucleotide.[4][9]

Automated Synthesis Cycle 5'-FAM Labeling Post-Synthesis Processing

1. Start with CPG-bound
first nucleoside

2. Detritylation
(DMT removal)

3. Coupling of next
nucleoside phosphoramidite

4. Capping of
unreacted 5'-OH

5. Oxidation of
phosphite triester

Repeat for
all nucleosides

Chain elongation 6. Final Coupling with
6-FAM Phosphoramidite

7. Cleavage from
CPG support

8. Deprotection of
nucleobases & phosphate groups

9. Purification of
FAM-labeled Oligo

10. Final Product:
Purified FAM-Oligo

Click to download full resolution via product page

General workflow for the synthesis of a 5'-FAM labeled oligonucleotide.

Protocol Details:

Preparation of 6-FAM Phosphoramidite: Dissolve the 6-FAM phosphoramidite in anhydrous

acetonitrile to a recommended concentration of 0.1 M.[10][17] The solution is stable for 2-3

days when stored properly.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.biosyn.com/oligonucleotideproduct/6-fam-fluorescent-dye-internal-oligonucleotide-labeling.aspx
https://www.researchgate.net/publication/26841610_Using_FAM_labeled_DNA_oligos_to_do_RNA_electrophoretic_mobility_shift_assay
https://www.sbsgenetech.com/blog/fam-phosphoramidite-a-key-reagent-for-fluorescently-labeled-oligonucleotide
https://www.sbsgenetech.com/blog/fam-phosphoramidite-a-key-reagent-for-fluorescently-labeled-oligonucleotide
https://en.wikipedia.org/wiki/Oligonucleotide_synthesis
https://www.glenresearch.com/6-fluorescein-phosphoramidite10-1964.html
https://www.lumiprobe.com/p/6-fam-phosphoramidite
https://www.benchchem.com/product/b607415?utm_src=pdf-body-img
https://www.metkinenchemistry.com/5-fluorescein_phosphoramidite_I/
https://www.trilinkbiotech.com/use-of-custom-synthesized-phosphoramidite-reagents
https://www.metkinenchemistry.com/5-fluorescein_phosphoramidite_I/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coupling: A coupling time of 3 to 15 minutes is generally recommended for 6-FAM

phosphoramidite.[4][10] For critical syntheses, a double coupling can be performed to

improve efficiency.[17] Some versions of 6-FAM phosphoramidite contain a DMT group,

which allows for the monitoring of coupling efficiency by measuring the release of the trityl

cation.[4][18]

Capping and Oxidation: Standard capping and oxidation protocols used for nucleoside

phosphoramidites are compatible with 6-FAM phosphoramidite.[17]

Cleavage and Deprotection
After synthesis, the oligonucleotide must be cleaved from the solid support and the protecting

groups on the nucleobases and the fluorescein dye must be removed.

Standard Deprotection Protocol:

Reagent: Concentrated ammonium hydroxide.

Procedure: Incubate the solid support with concentrated ammonium hydroxide at 55°C

overnight.[18]

Ammonia/Methylamine (AMA) Deprotection:

This method is faster but requires a specific procedure to avoid degradation of the FAM dye.[4]

[19]

Incubate the support with concentrated ammonium hydroxide for 30 minutes at room

temperature to remove the pivaloyl protecting groups from the FAM moiety.[4][19][20]

Add an equal volume of 40% methylamine.

Incubate at 65°C for 10-15 minutes to complete the deprotection of the nucleobases.[4][20]

Note: Do not store crude fluorescently labeled oligonucleotides in ammonia.[10]

Purification
Purification is critical to remove failure sequences and unreacted reagents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.glenresearch.com/6-fluorescein-phosphoramidite10-1964.html
https://www.metkinenchemistry.com/5-fluorescein_phosphoramidite_I/
https://www.trilinkbiotech.com/use-of-custom-synthesized-phosphoramidite-reagents
https://www.glenresearch.com/6-fluorescein-phosphoramidite10-1964.html
https://www.glenresearch.com/reports/gr20-13
https://www.trilinkbiotech.com/use-of-custom-synthesized-phosphoramidite-reagents
https://www.glenresearch.com/reports/gr20-13
https://www.glenresearch.com/6-fluorescein-phosphoramidite10-1964.html
https://www.glenresearch.com/media/productattach/import/application_guides/Deprotection_Guide_20200110.pdf
https://www.glenresearch.com/6-fluorescein-phosphoramidite10-1964.html
https://www.glenresearch.com/media/productattach/import/application_guides/Deprotection_Guide_20200110.pdf
https://www.glenresearch.com/media/contentmanager/content/glenreport/Deprotection.pdf
https://www.glenresearch.com/6-fluorescein-phosphoramidite10-1964.html
https://www.glenresearch.com/media/contentmanager/content/glenreport/Deprotection.pdf
https://www.metkinenchemistry.com/5-fluorescein_phosphoramidite_I/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMT-On Purification using Cartridges:

If a DMT-containing 6-FAM phosphoramidite is used, the full-length, DMT-on product can be

selectively purified using reverse-phase cartridges (e.g., Glen-Pak™).[18]

Loading: Dilute the deprotected oligonucleotide solution and load it onto the prepared

cartridge.

Washing: Wash the cartridge with a salt solution to remove DMT-off failure sequences.

Detritylation: Cleave the DMT group on-column using an acid wash (e.g., 2% trifluoroacetic

acid).

Elution: Elute the purified, detritylated FAM-labeled oligonucleotide with a solution of 50%

acetonitrile in water containing 0.5% ammonium hydroxide.[18]

Other Purification Methods:

High-Performance Liquid Chromatography (HPLC): Both reverse-phase and ion-exchange

HPLC can be used for high-purity applications.[2][18]

Polyacrylamide Gel Electrophoresis (PAGE): PAGE is effective for purifying oligonucleotides,

especially for ensuring length homogeneity.[21][22]

Signaling Pathway Example: TaqMan qPCR Assay
A primary application of 6-FAM labeled oligonucleotides is in TaqMan qPCR probes. The probe

is designed to hybridize to a specific target sequence between the forward and reverse PCR

primers. The 5'-end of the probe is labeled with 6-FAM, and the 3'-end is labeled with a

quencher.
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Mechanism of signal generation in a TaqMan qPCR assay using a 6-FAM probe.

In this system, the fluorescence of 6-FAM is quenched by the nearby quencher molecule due to

Förster Resonance Energy Transfer (FRET) when the probe is intact.[23] During the extension
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phase of PCR, the 5' to 3' exonuclease activity of the DNA polymerase degrades the hybridized

probe, separating the 6-FAM dye from the quencher.[1] This separation results in an increase in

fluorescence signal that is proportional to the amount of amplified PCR product.[2]

Storage and Handling
Phosphoramidite: Store 6-FAM phosphoramidite at -20°C, desiccated, and protected from

light.[6][8][9]

Labeled Oligonucleotides: Store purified, FAM-labeled oligonucleotides in a neutral buffer

(e.g., TE buffer) at -20°C and protected from light to prevent photobleaching.[10][24] Avoid

acidic conditions as they can decrease the fluorescence signal.[24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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